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Compound of Interest

Compound Name: contactin

Cat. No.: B1178583 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

guidance for researchers, scientists, and drug development professionals working with the

protein Contactin. Adherence to these procedures is critical for ensuring personal safety and

maintaining a sterile research environment.

Contactin, as a purified recombinant protein, is typically handled under Biosafety Level 1

(BSL-1) conditions. This classification applies to work with well-characterized agents not known

to consistently cause disease in healthy adult humans, and of minimal potential hazard to

laboratory personnel and the environment.[1][2] The following personal protective equipment

(PPE) and handling protocols are designed to minimize exposure and prevent contamination.

Recommended Personal Protective Equipment
A summary of the necessary personal protective equipment for handling Contactin is provided

in the table below. This equipment should be worn at all times when working with the

substance.
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PPE Component Specification Purpose

Lab Coat Buttoned, long-sleeved

Protects skin and personal

clothing from splashes and

spills.[3][4]

Gloves Nitrile or latex, well-fitting

Prevents direct skin contact

with the biological material.[3]

[5][6]

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes or aerosols.[2][5][7]

Footwear Closed-toe shoes
Prevents injury from spills or

dropped items.[3][4]

Procedural Workflow for Handling Contactin
To ensure a safe and efficient process, from preparation to disposal, the following workflow

should be strictly followed. This procedural diagram illustrates the key steps and decision

points for handling Contactin in a laboratory setting.
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Caption: Workflow for the safe handling of Contactin in a laboratory.
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Experimental Protocols
1. Donning and Doffing of PPE:

Donning: Before entering the laboratory space where Contactin is handled, put on a lab

coat, ensuring it is fully buttoned. Next, put on safety glasses. Finally, wear gloves, ensuring

they are pulled over the cuffs of the lab coat.[3]

Doffing: To prevent contamination of personal clothing and skin, remove PPE before leaving

the work area. First, remove gloves using a technique that avoids skin contact with the outer

surface.[5] Next, remove the lab coat, turning it inside out as it is removed. Finally, remove

eye protection. Wash hands thoroughly after removing all PPE.[5][8]

2. Spill Management:

In the event of a spill, immediately alert others in the vicinity.

Wearing appropriate PPE, cover the spill with absorbent material.

Apply a suitable disinfectant (e.g., a fresh 10% bleach solution) to the spill area, working

from the outside in.[5]

Allow sufficient contact time for the disinfectant to be effective.

Collect all contaminated materials and dispose of them in the designated biohazardous

waste container.[3]

3. Disposal Plan:

All materials that have come into direct contact with Contactin, including pipette tips, tubes,

and gloves, are considered biohazardous waste.

Dispose of all contaminated sharps in a designated sharps container.[8]

Place all non-sharp biohazardous waste into a biohazard bag for autoclaving and

subsequent disposal according to your institution's guidelines.[3]
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Liquid waste containing Contactin should be decontaminated with a suitable disinfectant

before being disposed of down the drain, in accordance with institutional policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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